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Compound of Interest

Compound Name: Azido-PEG2-azide

Cat. No.: B1666260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Azido-PEG2-azide
(1,5-diazido-3-oxapentane), a bifunctional linker commonly utilized in bioconjugation and drug

development. Due to the presence of two azide functional groups, this compound is classified

as an energetic material and requires careful handling to mitigate potential hazards. This

document outlines the known hazards, stability considerations, proper handling procedures,

and emergency protocols.

Hazard Identification and Stability
Organic azides are energetic molecules that can be sensitive to heat, shock, friction, and light,

leading to rapid decomposition and the release of nitrogen gas.[1][2] The stability of an organic

azide is influenced by its molecular structure, particularly the ratio of carbon to nitrogen atoms.

Carbon-to-Nitrogen Ratio (C/N): A general rule of thumb for the stability of organic azides is the

"Rule of Six," which suggests that a compound should have at least six carbon atoms for each

energetic group (such as an azide) to be relatively safe to handle.[3] For Azido-PEG2-azide
(C4H8N6O), the C/N ratio is 4:6, which is less than 1. This low ratio indicates that the

compound is likely to be energetically unstable and must be handled with extreme caution.[3]

Another guideline suggests that the total number of nitrogen atoms should not exceed the

number of carbon atoms; in this case, the number of nitrogen atoms (6) is greater than the

number of carbon atoms (4), further highlighting its potential instability.[1]
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Thermal Stability: While a specific decomposition temperature for Azido-PEG2-azide is not

readily available in public literature, a structurally similar compound, 1,5-diazido-3-

nitrazapentane (DIANP), has a self-initiation temperature of 226°C.[2] The thermal

decomposition of polyethylene glycol (PEG) itself can begin at temperatures as low as 75°C in

the presence of air.[4] It is therefore crucial to avoid heating Azido-PEG2-azide unless under

carefully controlled conditions.

Quantitative Data Summary
Specific toxicological and explosive properties for Azido-PEG2-azide are not widely published.

The following table includes data for sodium azide, a related inorganic azide, to provide a

conservative estimate of potential hazards. It is important to note that the properties of organic

azides can differ significantly from inorganic azides.

Property Value (Sodium Azide) Source

LD50 (Oral, Rat) 27 mg/kg [5]

LD50 (Dermal, Rabbit) 20 mg/kg [5]

PEL (OSHA) 0.2 mg/m³ (Ceiling) [5]

Decomposition Temperature >275 °C [5]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when working with Azido-PEG2-azide.

3.1. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield should be worn at all times.

Hand Protection: Nitrile gloves are recommended. Ensure gloves are compatible with the

solvents being used.

Body Protection: A flame-retardant lab coat and closed-toe shoes are essential.

3.2. Engineering Controls:
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All work with Azido-PEG2-azide should be conducted in a certified chemical fume hood with

the sash positioned as low as possible.

A blast shield should be used, especially when working with quantities greater than a few

milligrams or when heating the compound.

3.3. Handling Procedures:

Avoid Incompatibilities:

Metals: Do not use metal spatulas or allow contact with heavy metals (e.g., copper, lead,

brass, silver, mercury) as this can form highly shock-sensitive and explosive metal azides.

[1][6] Use ceramic or plastic spatulas.

Acids: Avoid contact with strong acids, as this can generate the highly toxic and explosive

hydrazoic acid (HN3).[1]

Halogenated Solvents: Do not use halogenated solvents such as dichloromethane or

chloroform, as they can form extremely unstable di- and tri-azidomethane.[1][2]

Strong Oxidizing and Reducing Agents: Keep away from strong oxidizing and reducing

agents.

Scale: Work with the smallest possible quantities of the material.

Temperature: Avoid heating the compound unless part of a well-controlled and validated

procedure. If heating is necessary, it should be done behind a blast shield with appropriate

temperature monitoring.

Static Discharge: Take precautions to prevent the buildup of electrostatic charge.[7]

3.4. Storage:

Store Azido-PEG2-azide in a cool, dry, and dark location, away from incompatible materials.

[1][2] A refrigerator (2-8 °C) is suitable for short-term storage. For longer-term storage,

consult the manufacturer's recommendations, which may include storage at -20°C.[8]
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Ensure the container is tightly sealed and clearly labeled with the compound name and

appropriate hazard warnings.

Store in a secondary container to contain any potential spills.

Experimental Protocols
4.1. Weighing and Transferring:

Perform all weighing and transfer operations within a chemical fume hood.

Use non-metal (ceramic or plastic) spatulas and weighing boats.

Carefully transfer the desired amount of Azido-PEG2-azide to the reaction vessel.

Clean any residual material from the weighing area immediately using a compatible solvent

and dispose of the waste appropriately.

4.2. In-Reaction Handling:

Set up the reaction apparatus in a chemical fume hood behind a blast shield.

Add reagents slowly and in a controlled manner.

If the reaction requires heating, use a well-calibrated heating mantle with a temperature

controller and a secondary containment bath.

Continuously monitor the reaction for any signs of decomposition, such as gas evolution or a

rapid temperature increase.

Upon completion of the reaction, quench any unreacted azide if possible and safe to do so. A

common method for quenching azides is the addition of a reducing agent like

triphenylphosphine to form a stable aza-ylide.

4.3. Spill and Emergency Procedures:

Minor Spill:
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Evacuate the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or

sand.

Collect the absorbed material into a designated, labeled waste container.

Decontaminate the spill area with a suitable solvent.

Major Spill:

Evacuate the laboratory and alert others in the vicinity.

Contact the institution's emergency response team.

Do not attempt to clean up a large spill without specialized training and equipment.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical

attention.[9]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water and give them one to two glasses of water to drink. Seek immediate medical

attention.[10]

4.4. Waste Disposal:

All waste containing Azido-PEG2-azide must be treated as hazardous waste.

Collect azide-containing waste in a dedicated, clearly labeled, and sealed container.
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Do not mix azide waste with acidic waste to prevent the formation of hydrazoic acid.[1]

Do not dispose of azide waste down the drain, as it can react with metal pipes to form

explosive metal azides.[6][9]

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste. It is often recommended to convert organic azides to a more stable derivative, such

as an amine, before disposal.[1]

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Azido-PEG2-
azide.
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Caption: Workflow for the safe handling of Azido-PEG2-azide.
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By adhering to the guidelines outlined in this document, researchers, scientists, and drug

development professionals can safely handle Azido-PEG2-azide and minimize the risks

associated with this energetic compound. Always consult the specific Safety Data Sheet (SDS)

provided by the manufacturer and your institution's safety protocols before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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